Cas no 511545-93-0 (Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide)

• Product Name: Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide
• CAS No: 511545-93-0
• MF: C₁₀H₂₃BrN₂OS
• MW: 299.271420717239
• CID: 1063594
• PubChem ID: 71314501
• Update Time: 2025-07-14

Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide
• [amino(9-hydroxynonylsulfanyl)methylidene]azanium,bromide
• CarbaMiMidothioic Acid 9-Hydroxynonyl Ester MonobroMide
• DTXSID00747286
• 511545-93-0
• Amino[(9-hydroxynonyl)sulfanyl]methaniminium bromide
• [amino(9-hydroxynonylsulfanyl)methylidene]azanium;bromide

• Inchi： 1S/C10H22N2OS.BrH/c11-10(12)14-9-7-5-3-1-2-4-6-8-13;/h13H,1-9H2,(H3,11,12);1H
• InChI Key： HLBKHEAILJZEKL-UHFFFAOYSA-N
• SMILES： [Br-].S(C(N)=[NH2+])CCCCCCCCCO

Computed Properties

• Exact Mass: 298.07100
• Monoisotopic Mass: 298.07145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• PSA: 95.40000
• LogP: 4.09420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfenyl compounds Sulfenyl compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfenyl compounds

Additional information on Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide

Introduction to Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide (CAS No. 511545-93-0)

Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide, identified by its CAS number 511545-93-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable tool in the synthesis of novel therapeutic agents. The presence of both carbamido and thioic acid functional groups, along with the hydroxynonyl ester moiety, contributes to its versatility in chemical reactions and biological interactions.

The Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide molecule is particularly interesting due to its potential applications in the design of bioactive molecules. The bromide substituent enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. This characteristic makes it a useful intermediate in the synthesis of more complex structures, such as peptidomimetics and protease inhibitors. Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in developing drugs that target specific biological pathways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate enzyme activity with high specificity. The structural features of Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide make it a promising candidate for this purpose. For instance, its ability to act as a Michael acceptor and participate in condensation reactions with amines and alcohols allows for the creation of diverse molecular architectures. These properties have been leveraged in the design of inhibitors for enzymes involved in inflammatory and metabolic diseases.

One of the most compelling aspects of this compound is its potential application in drug discovery. The hydroxynonyl ester group can be hydrolyzed to yield a carboxylic acid, which can then be further modified to introduce additional functional groups. This flexibility is crucial for designing molecules that can interact with biological targets in a precise manner. For example, researchers have utilized derivatives of this compound to develop inhibitors of matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological processes, including cancer progression and tissue degradation.

The synthesis of Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide involves multi-step organic transformations that highlight the compound's synthetic utility. The bromide ion serves as a leaving group in nucleophilic substitution reactions, enabling the introduction of various substituents at different positions on the molecule. This synthetic adaptability has been exploited in several research studies aimed at developing new therapeutic agents. For instance, modifications of the hydroxynonyl ester group have led to the discovery of compounds with enhanced binding affinity to biological targets.

Recent studies have also explored the pharmacological properties of derivatives derived from Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide. These studies have revealed that certain modifications can significantly enhance the bioactivity and selectivity of the resulting compounds. For example, introduction of fluorine atoms into the hydroxynonyl moiety has been shown to improve metabolic stability and oral bioavailability. Such findings underscore the importance of structural optimization in drug development.

The role of computational chemistry in understanding the behavior of Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into the binding mechanisms and have guided the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds more efficiently.

In conclusion, Carbamimidothioic Acid 9-Hydroxynonyl Ester Bromide (CAS No. 511545-93-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile intermediate for synthesizing novel bioactive molecules. The growing body of research on this compound highlights its potential applications in treating various diseases, particularly those involving enzyme-mediated pathways. As research continues to evolve, it is likely that new applications and derivatives will emerge, further solidifying its importance in drug discovery and development.